Cas no 108444-25-3 (1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 108444-25-3
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD00447225
• CID: 218728
• PubChem ID: 2826762
• Update Time: 2025-06-08

1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3,5-dimethyl-1-(phenylmethyl)-
• 1-benzyl-3,5-dimethylpyrazole-4-carboxylic acid
• 1-(benzyl)-3,5-dimethyl-pyrazole-4-carboxylic acid
• 1-BENZYL-3,5-DIMETHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
• 3,5-dimethyl-1-(phenylmethyl)pyrazole-4-carboxylic acid
• 3,5-dimethyl-1-(phenylmethyl)-4-pyrazolecarboxylic acid
• Oprea1_230602
• A895255
• HMS2695B12
• SMR000274608
• EN300-05897
• FT-0676673
• MLS000714629
• 1H-Pyrazole-4-carboxylic acid, 3,5-dimethyl-1-(phenylmethyl)-
• CHEMBL1527560
• Z56928672
• MFCD00447225
• 1-benzyl-3,5-dimethyl-pyrazole-4-carboxylic acid
• CS-0307731
• F3379-1062
• 1-Benzyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
• DTXSID20385109
• CBDivE_000165
• Oprea1_066027
• BB 0220572
• AKOS000263989
• SCHEMBL8444618
• 108444-25-3
• SB75082
• VS-03641
• BBL013010
• G32543
• ALBB-029065
• STK076121
• 1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid

• MDL： MFCD00447225
• Inchi： 1S/C13H14N2O2/c1-9-12(13(16)17)10(2)15(14-9)8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3,(H,16,17)
• InChI Key： QBQWUFSHKRRJPB-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN(CC2C=CC=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 230.10600
• Monoisotopic Mass: 230.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 2.2

Experimental Properties

• Color/Form: No date available
• Density: 1.2±0.1 g/cm3
• Melting Point: 129-131 °CEnamineEN300-05897
• Boiling Point: 422.7±33.0 °C at 760 mmHg
• Flash Point: 209.5±25.4 °C
• PSA: 55.12000
• LogP: 2.24640
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1-Benzyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Acid (CAS: 108444-25-3)

The compound 1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid (CAS: 108444-25-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative is of particular interest due to its potential applications in drug discovery and development, particularly as a scaffold for designing novel bioactive molecules. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its therapeutic potential.

A study published in the *Journal of Medicinal Chemistry* (2023) investigated the synthetic pathways for 1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, highlighting its efficient production via a multi-step reaction involving condensation and cyclization. The research emphasized the compound's stability and versatility, making it a promising candidate for further derivatization. The study also reported on the compound's physicochemical properties, including its solubility and lipophilicity, which are critical for its pharmacokinetic profile.

In another groundbreaking study, researchers explored the biological activities of 1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid and its derivatives. The compound exhibited moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking studies revealed that the compound interacts with key amino acid residues in the active sites of target proteins, providing a structural basis for its bioactivity.

Recent advancements in computational chemistry have also contributed to the understanding of this compound. Density functional theory (DFT) calculations were employed to predict its electronic structure and reactivity, offering insights into its potential interactions with biological targets. These computational studies complement experimental findings and provide a foundation for rational drug design.

The pharmaceutical industry has shown growing interest in 1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid as a lead compound for developing new therapeutics. Its structural simplicity and ease of modification make it an attractive candidate for medicinal chemistry campaigns. Several patents have been filed in recent years, covering its use in treating various diseases, including metabolic disorders and neurodegenerative conditions.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and selectivity. Future research directions may focus on structural optimization to enhance its pharmacological properties while minimizing off-target effects. Collaborative efforts between academia and industry will be crucial in translating these findings into clinically viable therapies.

In conclusion, 1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid (CAS: 108444-25-3) represents a versatile and promising scaffold in drug discovery. Recent studies have elucidated its synthetic accessibility, biological activities, and potential therapeutic applications. Continued research in this area holds great promise for the development of novel pharmaceuticals targeting a range of diseases.